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Compound of Interest

Compound Name: 3-(Butylamino)propionitrile

Cat. No.: B1266221

A Technical Guide to the Safe Handling of 3-
(Butylamino)propionitrile

Introduction

3-(Butylamino)propionitrile (CAS No: 693-51-6, Molecular Formula: C7H14N2, Molecular
Weight: 126.20 g/mol ) is a chemical compound used in research and development settings.[1]
[2] This guide is intended for researchers, scientists, and drug development professionals,
providing a comprehensive overview of its associated hazards, handling precautions, and
emergency procedures. Due to its significant toxicity, strict adherence to safety protocols is

imperative when working with this substance. This document synthesizes data from safety data
sheets (SDS) and chemical property databases to ensure safe laboratory practices.

Hazard Identification and Classification

3-(Butylamino)propionitrile is classified as a hazardous substance with multiple acute and
physical hazards.[3][4] The primary dangers are its high flammability and severe toxicity
through multiple exposure routes.[3]

GHS Hazard Statements:
o H225: Highly flammable liquid and vapour.[3]

e H300 + H310: Fatal if swallowed or in contact with skin.[3]
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e H319: Causes serious eye irritation.[3]

e H332: Harmful if inhaled.[3]

The table below summarizes the key hazard classifications.

Hazard Class GHS Code Description Source

- Highly flammable
Flammable Liquids H225 o [31[4]
liquid and vapour

Acute Toxicity, Oral H300 Fatal if swallowed [3114]
o Fatal in contact with
Acute Toxicity, Dermal  H310 i [3114]
skin

Acute Toxicity,

) H332 Harmful if inhaled [3][4]
Inhalation
Serious Eye Causes serious eye
o H319 N [3]14]
Damage/Irritation irritation

Physical and Chemical Properties

The physical and chemical properties of 3-(Butylamino)propionitrile are essential for
understanding its behavior and for safe handling. The following table presents key quantitative
data. Note that some reported values may vary between suppliers.
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Property Value Unit Source
CAS Number 693-51-6 N/A [1][5]
Molecular Weight 126.20 g/mol [1]
Melting Point -93 °C [3]
Boiling Point 97 °C [3]
104-106 (at 10

°C [5]
mmHg)
Density 0.772 (at 25 °C) g/mL [3]
0.86 g/mL [5]
Octanol/Water
Partition Coefficient 1.290 N/A [1]
(logP)

Experimental Protocols and Toxicity Mechanisms

Detailed experimental protocols for the toxicological assessment of 3-
(butylamino)propionitrile are not available in the reviewed literature. Similarly, specific
signaling pathways for its mechanism of toxicity have not been elucidated. However, related
propionitrile compounds, such as 3-(N,N-dimethylamino)propionitrile, have been shown to
possess neurotoxic properties, which may suggest a potential area of concern for this class of
chemicals.[6]

Safe Handling and Storage Workflow

Strict adherence to a defined workflow is critical to minimize exposure and ensure safety. This
involves a sequence of steps from preparation and engineering controls to proper disposal.
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1. Preparation
(Review SDS, SOPs)

;

2. Engineering Controls
(Use Chemical Fume Hood)

;

3. Don PPE
(Gloves, Goggles, Lab Coat)

4. Chemical Handling
(Ground equipment, use non-sparking tools)

Store unused “\Dispose of waste

5. Secure Storage 6. Waste Disposal
(Locked, cool, ventilated area) (Approved waste plant)
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Exposure Event
(Spill or Contact)

Inhalation?

&(es \(es
T R A R Move to fresh air Rinse mouth
IMMEDIATELY call Poison Center Get medical attention Call Poison Center if unwell IMMEDIATELY call Poison Center

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-(Butylamino)propionitrile (CAS 693-51-6) - Chemical & Physical Properties by Cheméo
[chemeo.com]

2. 3-(BUTYLAMINO)-PROPIONITRILE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
3. sigmaaldrich.com [sigmaaldrich.com]

4. airgas.com [airgas.com]

5. chemsynthesis.com [chemsynthesis.com]

6. hhpprtv.ornl.gov [hhpprtv.ornl.gov]

To cite this document: BenchChem. [3-(Butylamino)propionitrile safety data sheet (SDS) and
handling precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266221#3-butylamino-propionitrile-safety-data-
sheet-sds-and-handling-precautions]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1266221?utm_src=pdf-body-img
https://www.benchchem.com/product/b1266221?utm_src=pdf-custom-synthesis
https://www.chemeo.com/cid/52-102-0/3-Butylamino-propionitrile
https://www.chemeo.com/cid/52-102-0/3-Butylamino-propionitrile
https://www.sigmaaldrich.com/HK/zh/product/aldrich/s399493
https://www.sigmaaldrich.com/US/en/sds/sial/81900
https://www.airgas.com/msds/001223.pdf
https://www.chemsynthesis.com/base/chemical-structure-9087.html
https://hhpprtv.ornl.gov/issue_papers/Propionitrile3NNdimethylamino.pdf
https://www.benchchem.com/product/b1266221#3-butylamino-propionitrile-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b1266221#3-butylamino-propionitrile-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b1266221#3-butylamino-propionitrile-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b1266221#3-butylamino-propionitrile-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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